Cas no 1019519-40-4 (N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine)

• Product Name: N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine
• CAS No: 1019519-40-4
• MF: C₁₀H₂₀N₂OS
• MW: 216.343601226807
• MDL: MFCD11145978
• CID: 5205162
• PubChem ID: 43178897
• Update Time: 2026-03-06

N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineethanamine, N-(tetrahydro-3-thienyl)-
• N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine

• MDL： MFCD11145978
• Inchi： 1S/C10H20N2OS/c1-8-14-9-10(1)11-2-3-12-4-6-13-7-5-12/h10-11H,1-9H2
• InChI Key： LOXHIXLOWSARCA-UHFFFAOYSA-N
• SMILES： N1(CCNC2CCSC2)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine

N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine (CAS No. 1019519-40-4): A Comprehensive Overview

N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine (CAS No. 1019519-40-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique morpholine and thiolane functional groups, serves as a versatile intermediate in drug discovery and material science. Its structural complexity and potential applications make it a subject of ongoing scientific exploration.

The compound's molecular formula, C9H18N2OS, reflects its hybrid nature, combining a morpholine ring with a thiolane amine moiety. This combination imparts distinct physicochemical properties, including moderate polarity and good solubility in common organic solvents. Researchers particularly value N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine for its ability to modulate biological activity in medicinal chemistry applications, though its exact mechanism of action depends on specific derivative formations.

In pharmaceutical contexts, CAS 1019519-40-4 frequently appears as a building block for more complex molecules. Its morpholine-ethyl-thiolane structure makes it particularly useful in designing compounds that target neurological pathways or enzyme inhibition. Recent studies have explored its potential in creating novel central nervous system (CNS) agents, aligning with current research trends in neurodegenerative disease treatment.

The synthesis of N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Manufacturers emphasize the importance of proper storage (typically at 2-8°C under inert atmosphere) to maintain stability, as the thiolane amine component can be sensitive to oxidation. Analytical techniques like HPLC and NMR are commonly employed for quality verification.

From a commercial perspective, demand for 1019519-40-4 has grown steadily, particularly from research institutions and pharmaceutical developers. The compound's pricing reflects its specialized nature and the complexity of its synthesis. Current market trends show increased interest in morpholine-containing compounds, driven by their therapeutic potential in various medical applications.

Safety data for N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine indicates standard laboratory handling precautions are sufficient. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended when working with this chemical compound. Material safety data sheets (MSDS) provide detailed handling instructions for industrial and research settings.

Recent scientific literature highlights innovative applications of thiolan-3-amine derivatives in materials science, particularly in polymer modification and surface functionalization. The compound's dual functionality allows for interesting chemical modifications, making it valuable in creating specialized coatings or adhesives with tailored properties.

For researchers considering CAS 1019519-40-4 for their projects, several key considerations emerge. The compound's stability profile suggests it works best in anhydrous conditions for long-term storage. Its reactivity patterns favor nucleophilic substitutions at the amine position, while the morpholine ring offers additional sites for structural diversification. These characteristics make it particularly valuable in combinatorial chemistry approaches.

The environmental profile of N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine appears favorable based on current ecotoxicological data. Standard laboratory waste disposal protocols apply, with no special environmental restrictions reported. However, as with all chemical substances, responsible handling and disposal practices should be maintained to minimize ecological impact.

Looking toward future developments, 1019519-40-4 continues to attract research interest. Emerging applications in agrochemical formulations and specialty chemicals suggest expanding utility beyond pharmaceutical applications. The compound's structural features position it well for continued exploration in multiple scientific domains.

For procurement specialists, several factors should guide purchasing decisions for N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine. Reputable suppliers typically offer certificates of analysis verifying purity (often ≥95% by HPLC). Bulk quantities may require special ordering arrangements due to the compound's specialized nature. Current market availability appears stable, with lead times varying by manufacturer and quantity required.

Analytical characterization of morpholin-4-yl ethyl thiolanamine presents some unique challenges due to its hybrid structure. Advanced techniques like LC-MS and 2D NMR may be necessary for complete structural verification, especially when working with novel derivatives. These analytical considerations are particularly important for quality control in research and production settings.

In conclusion, N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine (CAS No. 1019519-40-4) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility ensure its continued relevance in both academic and industrial research environments. As scientific understanding evolves, new applications for this morpholine-thiolane hybrid compound will likely emerge, further solidifying its position as a valuable research chemical.